Cas no 174606-16-7 (1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid)

• Product Name: 1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid
• CAS No: 174606-16-7
• MF: C₁₈H₂₄ClNO₄
• MW: 353.84046459198
• MDL: MFCD03840048
• CID: 111734
• PubChem ID: 4464406
• Update Time: 2025-10-17

1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)piperidine-3-carboxylic acid
• 1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid
• 1,3-Piperidinedicarboxylicacid, 3-[(4-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester
• 3-(4-chlorobenzyl)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• 3-[(4-chlorophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• AR1286
• 1-Boc-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid
• 3-(4-Chlorobenzyl)piperidine-3-carboxylic acid, N-BOC protected
• 3-(4-CHLORO-BENZYL)-PIPERIDINE-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• 1-[(TERT-BUTYL)OXYCARBONYL]-3-(4-CHLOROBENZYL)PIPERIDINE-3-CARBOXYLIC ACID
• DTXSID80403570
• 1-Boc-3-(4-chlorobenzyl)-3-carboxypiperidine
• 1-(tert-butoxycarbonyl)-3-[(4-chlorophenyl)methyl]piperidine-3-carboxylic acid
• 1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)piperidine-3-carboxylicacid
• 1-[(tert-butoxy)carbonyl]-3-[(4-chlorophenyl)methyl]piperidine-3-carboxylic acid
• CS-0171772
• SCHEMBL8875851
• 1,3-Piperidinedicarboxylic acid, 3-[(4-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester
• AKOS005072164
• J-503640
• A881678
• 174606-16-7
• N-boc-3-(4-chlorobenzyl)piperidin-3-carboxylic acid
• NFBWLXLJPIEKQE-UHFFFAOYSA-N
• MFCD03840048
• FT-0680912
• AB91481
• DB-031483

• MDL： MFCD03840048
• Inchi： 1S/C18H24ClNO4/c1-17(2,3)24-16(23)20-10-4-9-18(12-20,15(21)22)11-13-5-7-14(19)8-6-13/h5-8H,4,9-12H2,1-3H3,(H,21,22)
• InChI Key： NFBWLXLJPIEKQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1(C(=O)O)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 353.13900
• Monoisotopic Mass: 353.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 480.8±35.0 °C at 760 mmHg
• Flash Point: 244.6±25.9 °C
• PSA: 66.84000
• LogP: 3.92230
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid

Research Brief on 1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid (CAS: 174606-16-7)

1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid (CAS: 174606-16-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. This compound has garnered significant attention due to its structural versatility and potential applications in drug discovery. Recent studies have focused on its role as a building block for the development of novel therapeutic agents, including central nervous system (CNS) drugs and anti-inflammatory agents.

Recent research has highlighted the importance of this compound in the synthesis of piperidine derivatives, which are known for their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of potent sigma-1 receptor ligands, which are being investigated for their neuroprotective effects. The study emphasized the compound's high yield and purity, making it a reliable choice for large-scale pharmaceutical production.

Another significant application of 1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid is in the development of protease inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of inhibitors targeting viral proteases, with promising results in preclinical trials. The compound's unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 4-chlorobenzyl moiety, were found to enhance the stability and bioavailability of the resulting inhibitors.

In addition to its pharmacological applications, recent advancements in synthetic methodologies have improved the efficiency of producing this compound. A 2023 paper in Organic Process Research & Development described a novel catalytic process that reduces the number of synthetic steps and minimizes waste, aligning with the principles of green chemistry. This development is expected to lower production costs and increase accessibility for researchers.

Despite its promising applications, challenges remain in optimizing the compound's pharmacokinetic properties. Ongoing research is focused on modifying its structure to improve solubility and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, 1-(tert-Butoxycarbonyl)-3-(4-chlorobenzyl)-3-piperidinecarboxylic acid (CAS: 174606-16-7) continues to be a valuable tool in medicinal chemistry, with its applications expanding into new therapeutic areas. Future research will likely explore its potential in targeted drug delivery systems and combination therapies, further solidifying its role in drug development.